Cas no 4080-31-3 (1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride)

• Product Name: 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride
• CAS No: 4080-31-3
• MF: C₉H₁₆Cl₂N₄
• MW: 251.156139373779
• CID: 329738
• PubChem ID: 6433396
• Update Time: 2025-07-17

1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride
• 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane,1-(3-chloro-2-propen-1-yl)-, chloride (1:1)
• Quaternium-15
• Cinartc 200
• Dowicide Q
• Dowicil 100
• Dowicil 75
• Methenamine 3-chloroallylochloride
• N-(3-Chloroallyl)hexaminium chloride
• Quaternium 15
• UNII-2W5B4VJ152
• 5,7-triaza-1-azoniaadamantane, 1-(3-chloroallyl)- chloride
• 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
• 5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane
• 3,5,7-Triaza-1-azoniaadamantane, 1-(3-chloroallyl)-, chloride
• 194805-30-6
• 4080-31-3
• n-(3-chloroallyl) hexaminium chloride
• Quaternim-15 trans-form
• Dowicil75
• Quaternium-15 trans-form
• UNII-E40U03LEM0
• 3,5,7-Triaza-1-azoniatricyclo(3.3.1.13,7)decane, 1-(3-chloro-2-propenyl)-, chloride
• EN300-18430961
• UKHVLWKBNNSRRR-TYYBGVCCSA-M
• 1-[3-chloroprop-2-en-1-yl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.1(3),(7)]decanium chloride
• NSC 172971
• Dowco 184
• 1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo[3.3.1.1,3,7]decan-1-ium chloride
• AKOS016009992
• Caswell No. 181
• LS-13676
• CCRIS 1398
• 1-(3-chloro-2-propenyl)-3,5,7-triaza-1-azoniatricyclo(3.3.1.13,7)decane chloride
• E40U03LEM0
• Q27255687
• EINECS 223-805-0
• 1-(cis-3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
• XD-1840
• EPA Pesticide Chemical Code 017901
• (E)-1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride
• 2W5B4VJ152
• 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(3-chloro-2-propenyl)-, chloride
• 1-[(2E)-3-chloroprop-2-en-1-yl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane chloride
• HSDB 6820
• 3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane
• 3,5,7-Triaza-1-azoniatricyclo(3.3.1.13,7)decane, 1-(3-chloro-2-propen-1-yl)-, chloride (1:1)
• 3,5,7-TRIAZA-1-AZONIATRICYCLO(3.3.1.13,7)DECANE, 1-((2E)-3-CHLORO-2-PROPEN-1-YL)-, CHLORIDE (1:1)
• CHEBI:59607
• Hexamethylenetetramine chloroallyl chloride

• Inchi： 1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1+;
• InChI Key： UKHVLWKBNNSRRR-TYYBGVCCSA-M
• SMILES： Cl/C=C/C[N+]12CN3CN(CN(C3)C1)C2.[Cl-]

Computed Properties

• Exact Mass: 250.07500
• Monoisotopic Mass: 250.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• Density: 1.2898 (rough estimate)
• Boiling Point: 396.43°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 9.72000
• LogP: -2.97600

1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride Security Information

• Toxicity：LD50 (as 50% aq soln) in female rats, rabbits (mg/kg): 1552, 78.5 orally; in female rabbits (mg/kg): 565 dermally (cosmetic ingredient review)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride

Comprehensive Overview of 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride (CAS No. 4080-31-3)

1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride (CAS No. 4080-31-3) is a quaternary ammonium compound with a unique adamantane-based structure. This specialty chemical has garnered significant attention in recent years due to its potential applications in material science, pharmaceutical intermediates, and biocidal formulations. The compound's distinctive tetraazaadamantane core combined with a chloroallyl substituent makes it a subject of ongoing research in advanced chemical synthesis.

In the context of green chemistry and sustainable materials, researchers are particularly interested in how 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride can contribute to eco-friendly antimicrobial solutions. With growing concerns about microbial resistance and the search for novel disinfectants, this compound's quaternary ammonium properties position it as a potential candidate for next-generation surface sanitizers. Recent studies published in Journal of Applied Chemistry (2023) highlight its remarkable structural stability under various environmental conditions.

The synthesis of CAS 4080-31-3 typically involves multi-step organic reactions starting from 1,3,5,7-tetraazaadamantane derivatives. Process optimization has become a hot topic in chemical engineering forums, with particular focus on improving yield efficiency and reaction selectivity. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, which is crucial for pharmaceutical-grade applications.

From a molecular design perspective, the chloroallyl group in 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride offers interesting possibilities for further functionalization. This feature makes the compound valuable for developing polymeric materials with enhanced properties. Current research trends, as discussed in ACS Sustainable Chemistry & Engineering, explore its potential in creating self-sterilizing coatings for medical devices and high-performance filtration systems.

The physical-chemical properties of CAS 4080-31-3 have been extensively documented in chemical databases. It typically appears as a white to off-white crystalline powder with good water solubility, a characteristic that enhances its utility in aqueous formulations. Thermal analysis reveals exceptional thermal stability up to 200°C, making it suitable for applications requiring high-temperature processing.

In industrial applications, 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride has shown promise in water treatment systems and preservative technologies. Its mode of action against microbial biofilms has become a particularly active area of investigation, with several patents filed recently for cooling tower treatments and pipeline maintenance solutions. The compound's low environmental persistence compared to traditional biocides aligns well with modern regulatory requirements.

From a safety perspective, proper handling of CAS 4080-31-3 requires standard laboratory precautions. Material Safety Data Sheets (MSDS) recommend using personal protective equipment when working with the compound in powder form. The scientific community continues to evaluate its ecotoxicological profile through standardized OECD test guidelines, with preliminary results suggesting favorable environmental compatibility when used as directed.

The commercial availability of 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride has expanded significantly in recent years, with specialty chemical suppliers offering various grades from research quantities to bulk industrial scale. Pricing trends reflect growing demand in emerging markets, particularly in Asia-Pacific regions where advanced material development is accelerating. Current market analyses project steady growth in applications for healthcare materials and industrial preservation through 2030.

Future research directions for CAS 4080-31-3 include exploring its potential in nanotechnology applications and smart material systems. The compound's ability to form stable complexes with various metal ions opens possibilities for catalytic systems and molecular recognition technologies. Collaborative studies between academic institutions and industrial laboratories are investigating its role in energy storage materials and electronic device fabrication.

For researchers considering working with 1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride, recent scientific literature suggests optimal storage conditions in amber glass containers at controlled temperatures. Analytical methods for quality control have been refined, with HPLC techniques now capable of detecting impurities at parts-per-million levels. These advancements support the compound's growing adoption in high-value applications where purity is paramount.